Cas no 137145-75-6 (1,4,7,10-Tetraazacyclododecane-1-acetic acid, 1,1-dimethylethyl ester)

1,4,7,10-Tetraazacyclododecane-1-acetic acid, 1,1-dimethylethyl ester is a functionalized cyclen derivative widely used as a key intermediate in the synthesis of macrocyclic chelators, particularly for metal ion coordination. The tert-butyl ester group enhances solubility and stability, facilitating handling and further modifications. This compound is valuable in the development of contrast agents for MRI, radiopharmaceuticals, and other applications requiring precise metal-ligand interactions. Its rigid cyclen framework ensures high selectivity and binding affinity for transition metals and lanthanides. The protected carboxylic acid moiety allows controlled deprotection, enabling tailored functionalization for targeted applications in biomedical and materials chemistry.

1,4,7,10-Tetraazacyclododecane-1-acetic acid, 1,1-dimethylethyl ester structure

137145-75-6 structure

Product Name:1,4,7,10-Tetraazacyclododecane-1-acetic acid, 1,1-dimethylethyl ester

CAS No:137145-75-6

MF:C₁₄H₃₀N₄O₂

MW:286.413603305817

CID:1251391

PubChem ID:15187102

Update Time:2025-05-28

1,4,7,10-Tetraazacyclododecane-1-acetic acid, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- 1,4,7,10-Tetraazacyclododecane-1-acetic acid, 1,1-dimethylethyl ester
- tert-butyl 2-(1,4,7,10-tetrazacyclododec-1-yl)acetate
- G65288
- YS38L5XM4E
- tert-Butyl (1,4,7,10-tetraazacyclododecan-1-yl)acetate
- TERT-BUTYL 2-(1,4,7,10-TETRAAZACYCLODODECAN-1-YL)ACETATE
- 1,1-Dimethylethyl 1,4,7,10-tetraazacyclododecane-1-acetate
- SCHEMBL3415840
- 1,4,7,10-Tetraazacyclododecane-1-acetic acid,1,1-dimethylethyl ester
- 137145-75-6
- CSKOCUPUEKOSOU-UHFFFAOYSA-N
- UNII-YS38L5XM4E
- DTXSID30569832
- 1,4,7,10-tetraazacyclododecane-1-acetic acid (1,1dimethylethyl)ester
- 1,4,7,10-tetraazacyclododecane-1-acetic acid (1,1-dimethylethyl) ester
- Inchi： 1S/C14H30N4O2/c1-14(2,3)20-13(19)12-18-10-8-16-6-4-15-5-7-17-9-11-18/h15-17H,4-12H2,1-3H3
- InChI Key： CSKOCUPUEKOSOU-UHFFFAOYSA-N
- SMILES： O(C(CN1CCNCCNCCNCC1)=O)C(C)(C)C